N~2~,6-dimethyl-N~4~-(2-phenyl-5,6,7,8-tetrahydroquinazolin-5-yl)pyrimidine-2,4-diamine

• IUPAC Name: 2-N,6-dimethyl-4-N-(2-phenyl-5,6,7,8-tetrahydroquinazolin-5-yl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C20H22N6/c1-13-11-18(26-20(21-2)23-13)24-16-9-6-10-17-15(16)12-22-19(25-17)14-7-4-3-5-8-14/h3-5,7-8,11-12,16H,6,9-10H2,1-2H3,(H2,21,23,24,26)
• InChI Key: AFLMTGBKBXJKLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC)NC2CCCC3=NC(=NC=C23)C4=CC=CC=C4
• Molecular Formula: C20H22N6
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multistep reaction sequences. For instance, derivatives of similar structural frameworks have been synthesized through condensation reactions, followed by reduction and further functional group transformations. These methodologies demonstrate the complexity and the precision required in the synthesis of such compounds (Dangi et al., 2010).

Molecular Structure Analysis

Molecular structure analyses of compounds with similar frameworks often involve a combination of spectroscopic techniques, including IR, 1H NMR, and mass spectrometry. These methods provide insights into the arrangement of atoms within the molecule and the nature of its functional groups, contributing to our understanding of its reactivity and properties.

Chemical Reactions and Properties

Compounds within this chemical class participate in various chemical reactions, which can lead to a wide range of derivatives. These reactions include cyclocondensations, which are useful for synthesizing heterocyclic compounds with potential biological activities. The functional groups present in the molecule dictate its reactivity and the types of chemical transformations it can undergo (Abdelhamid et al., 2004).